(Z)-2-(4-ethylbenzylidene)-6-hydroxy-7-(morpholinomethyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(4-ethylphenyl)methylidene]-6-hydroxy-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C22H23NO4/c1-2-15-3-5-16(6-4-15)13-20-21(25)17-7-8-19(24)18(22(17)27-20)14-23-9-11-26-12-10-23/h3-8,13,24H,2,9-12,14H2,1H3/b20-13-
• InChI Key: BVFWKGYPCUXGLE-MOSHPQCFSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCOCC4
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCOCC4
• Molecular Formula: C22H23NO4
• Molecular Weight: 365.4 g/mol
• CAS No.: 896840-90-7

Description

(Z)-2-(4-ethylbenzylidene)-6-hydroxy-7-(morpholinomethyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H23NO4 and its molecular weight is 365.429. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies

• Facile Synthesis of Benzofuran Derivatives : The development of novel synthetic routes for benzofuran derivatives is a significant area of research. A study described an efficient synthesis of methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives, showcasing a versatile approach to benzofuran synthesis using one-pot reactions under ultrasound irradiation conditions (Gao et al., 2011).

Biological Activities

• DNA Topoisomerases Inhibition : Benzofuran derivatives have been evaluated for their inhibitory activities against DNA topoisomerases, enzymes crucial for DNA replication and cell cycle progression. Two new benzofurans were found to exhibit significant inhibitory activity, suggesting potential therapeutic applications (Lee et al., 2007).

• Vasorelaxant Agents : Benzofuran-morpholinomethyl-pyrazoline hybrids have been synthesized and assessed for their vasodilatation properties, indicating potential applications in cardiovascular therapeutics (Hassan et al., 2014).

Materials Science

• Optical and Electronic Properties : Schiff base compounds derived from benzofuran frameworks have been studied for their nonlinear optical properties, suggesting applications in optical devices and materials science (Abdullmajed et al., 2021).

Antioxidant and Anti-inflammatory Activities

• Anti-inflammatory Activity : New benzofuran derivatives have shown promising anti-inflammatory activity, indicating potential for the development of anti-inflammatory agents (Hu et al., 2011).